2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol

• IUPAC Name: 2-[(2,4-dimethoxyphenyl)iminomethyl]-6-ethoxyphenol
• InChI: InChI=1S/C17H19NO4/c1-4-22-15-7-5-6-12(17(15)19)11-18-14-9-8-13(20-2)10-16(14)21-3/h5-11,19H,4H2,1-3H3
• InChI Key: KRGNZDXXNVDBLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• CAS No.: 1232821-72-5

Description

“2-{(E)-[(2,4-dimethoxyphenyl)imino]methyl}-6-ethoxyphenol” is a biochemical used for proteomics research. Its molecular formula is C17H19NO4 and its molecular weight is 301.34.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its molecular structure. It has a molecular weight of 301.34. Other properties such as melting point, boiling point, solubility, etc., were not found in the search results.

Scientific Research Applications

Novel Copper(II) Complexes

Copper(II) complexes with similar ligands have been synthesized and characterized for their potential applications in electrical conductivity and luminescence properties. These complexes exhibit photoluminescence properties that shift based on solvent and concentration, indicating potential use in sensing and electronic devices (Ilyas Gonul et al., 2018).

Enol-Keto Tautomerism and Spectroscopic Properties

The study of enol-keto tautomerism and spectroscopic properties in similar compounds has been conducted to understand their molecular structure and properties better. Such research has implications for developing materials with specific optical properties and understanding chemical reactions at the molecular level (Z. Demircioğlu et al., 2014).

Antioxidant Capacity Enhancement

Research into the enzymatic modification of dimethoxyphenols to synthesize dimers with higher antioxidant capacity than their substrates highlights potential applications in food science and pharmaceuticals. These modified compounds could serve as more effective antioxidants, with applications ranging from food preservation to therapeutic agents (O. E. Adelakun et al., 2012).

Anticarcinogenic Activity

Compounds with similar structures have been investigated for their activity on carcinoma cells, indicating potential therapeutic applications. Specifically, cobalt(II) complexes have shown to inhibit the growth of various carcinoma cells, suggesting their utility in developing anticancer treatments (Kuheli Das et al., 2014).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s used in proteomics research, but the specific biochemical pathways it affects are not mentioned.

Future Directions

The future directions for this compound are not clear from the available information. Given its use in proteomics research, it may have potential applications in the study of proteins and their functions.